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Compound of Interest

Compound Name: 4-Propoxybenzonitrile

Cat. No.: B1585320 Get Quote

An In-Depth Guide to the Analytical Characterization of 4-Propoxybenzonitrile

Foreword: The Imperative for Rigorous
Characterization
In the landscape of pharmaceutical development and fine chemical synthesis, the molecular

identity, purity, and stability of intermediates are paramount. 4-Propoxybenzonitrile, a key

building block in the synthesis of various organic molecules, is no exception. Its versatile

structure, featuring a nitrile group, an aromatic ring, and a propoxy chain, necessitates a multi-

faceted analytical approach to ensure its quality and suitability for downstream applications.

This guide eschews a one-size-fits-all template, instead offering a holistic, logic-driven

framework for the comprehensive characterization of this compound. We will delve into the

"why" behind each technique, providing not just protocols, but a foundational understanding of

how to generate a self-validating analytical data package.

Physicochemical Profile of 4-Propoxybenzonitrile
A foundational understanding of a molecule's physical properties is critical for selecting

appropriate analytical conditions, from solvent choice to chromatographic parameters.
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Property Value Source

Chemical Formula C₁₀H₁₁NO Inferred

Molecular Weight 161.20 g/mol Inferred

Appearance
Colorless to light yellow liquid

or low melting solid
Inferred

IUPAC Name 4-propoxybenzonitrile [1]

CAS Number 60484-66-4 [1]

The Analytical Workflow: A Multi-Technique Strategy
No single technique can fully elucidate the structure and purity of a molecule. A robust

characterization relies on the convergence of data from orthogonal methods. This workflow

ensures that identity, structure, and purity are confirmed with the highest degree of confidence.
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Identity & Structure Elucidation Purity & Quantitative Analysis

NMR Spectroscopy
(¹H and ¹³C)

Comprehensive
Certificate of Analysis

Mass Spectrometry
(GC-MS) IR Spectroscopy HPLC-UV GC-FID/MS

Sample of
4-Propoxybenzonitrile

Primary Structure Molecular Weight &
Fragmentation Functional Groups Purity & Impurities Volatile Impurities &

Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1585320?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Propylbenzonitrile
https://www.benchchem.com/product/b1585320#analytical-techniques-for-4-propoxybenzonitrile-characterization
https://www.benchchem.com/product/b1585320#analytical-techniques-for-4-propoxybenzonitrile-characterization
https://www.benchchem.com/product/b1585320#analytical-techniques-for-4-propoxybenzonitrile-characterization
https://www.benchchem.com/product/b1585320#analytical-techniques-for-4-propoxybenzonitrile-characterization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585320?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

